Cas no 73868-56-1 (Benzoyl chloride, 3,5-bis(octyloxy)-)

• Product Name: Benzoyl chloride, 3,5-bis(octyloxy)-
• CAS No: 73868-56-1
• MF: C₂₃H₃₇ClO₃
• MW: 396.99108672142
• CID: 541868
• PubChem ID: 54498286
• Update Time: 2025-04-19

Benzoyl chloride, 3,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,5-bis(octyloxy)-
• 3,5-dioctoxybenzoyl chloride
• DTXSID70711777
• 73868-56-1
• 3,5-BIS(OCTYLOXY)BENZOYL CHLORIDE
• SCHEMBL11053369

• Inchi： 1S/C23H37ClO3/c1-3-5-7-9-11-13-15-26-21-17-20(23(24)25)18-22(19-21)27-16-14-12-10-8-6-4-2/h17-19H,3-16H2,1-2H3
• InChI Key： YAQOLQHRKGXOKE-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(C=1)OCCCCCCCC)OCCCCCCCC)=O

Computed Properties

• Exact Mass: 396.2431227g/mol
• Monoisotopic Mass: 396.2431227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 35.5Ų